3-Phenoxybenzoic acid
3-Phenoxybenzoic acid
3-phenoxybenzoic acid is a phenoxybenzoic acid in which the phenoxy group is meta to the carboxy group. It is a metabolite of pyrethroid insecticides. It has a role as a human xenobiotic metabolite and a marine xenobiotic metabolite.
Brand Name:
Vulcanchem
CAS No.:
3739-38-6
VCID:
VC20853206
InChI:
InChI=1S/C13H10O3/c14-13(15)10-5-4-8-12(9-10)16-11-6-2-1-3-7-11/h1-9H,(H,14,15)
SMILES:
C1=CC=C(C=C1)OC2=CC=CC(=C2)C(=O)O
Molecular Formula:
C13H10O3
Molecular Weight:
214.22 g/mol
3-Phenoxybenzoic acid
CAS No.: 3739-38-6
Cat. No.: VC20853206
Molecular Formula: C13H10O3
Molecular Weight: 214.22 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | 3-phenoxybenzoic acid is a phenoxybenzoic acid in which the phenoxy group is meta to the carboxy group. It is a metabolite of pyrethroid insecticides. It has a role as a human xenobiotic metabolite and a marine xenobiotic metabolite. |
|---|---|
| CAS No. | 3739-38-6 |
| Molecular Formula | C13H10O3 |
| Molecular Weight | 214.22 g/mol |
| IUPAC Name | 3-phenoxybenzoic acid |
| Standard InChI | InChI=1S/C13H10O3/c14-13(15)10-5-4-8-12(9-10)16-11-6-2-1-3-7-11/h1-9H,(H,14,15) |
| Standard InChI Key | NXTDJHZGHOFSQG-UHFFFAOYSA-N |
| SMILES | C1=CC=C(C=C1)OC2=CC=CC(=C2)C(=O)O |
| Canonical SMILES | C1=CC=C(C=C1)OC2=CC=CC(=C2)C(=O)O |
| Melting Point | 149 - 150 °C |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume
Molecular Mass Calculator